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Compound of Interest

Compound Name: Chlormadinone-d6

Cat. No.: B12412150

Technical Guide: Chlormadinone-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chlormadinone-d6, a deuterated
derivative of Chlormadinone. This document outlines its chemical properties, and in the full
scope, would include experimental protocols and biological pathways.

Core Chemical Data

Deuterated forms of Chlormadinone are primarily utilized as internal standards in quantitative
analytical methods, such as mass spectrometry, to ensure accuracy and precision. It is crucial
to distinguish between Chlormadinone-d6 and its acetate ester, Chlormadinone-d6 Acetate,
as their chemical properties differ.

Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
Chlormadinone-d6 Not Available C21H21D6ClO3 368.93[1][2]
Chlormadinone-d6
2376035-88-8 C23H23D6ClO4 410.96][3]

Acetate

Experimental Protocols & Methodologies
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While specific experimental protocols are highly dependent on the research context, the
following outlines a general workflow for the use of Chlormadinone-d6 as an internal standard
in a quantitative analysis of Chlormadinone in a biological matrix.

Workflow for Quantitative Analysis using LC-MS/IMS
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Caption: Workflow for the quantitative analysis of Chlormadinone using Chlormadinone-d6 as
an internal standard.

Signaling Pathways

Chlormadinone acetate, the active form, is a progestin and antiandrogen. Its mechanism of
action is primarily through its interaction with steroid hormone receptors, specifically the
progesterone receptor (PR) and the androgen receptor (AR).

Simplified Progesterone and Androgen Receptor
Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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